2-(Benzyloxy)-4-bromo-5-methylbenzaldehyde

• IUPAC Name: 4-bromo-5-methyl-2-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C15H13BrO2/c1-11-7-13(9-17)15(8-14(11)16)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key: UJGJNDWHUNJOOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)OCC2=CC=CC=C2)C=O
• Molecular Formula: C15H13BrO2
• DSSTOX Substance ID: DTXSID001231925
• Molecular Weight: 305.17 g/mol
• CAS RN: 2056110-59-7

Description

“2-(Benzyloxy)-4-bromo-5-methylbenzaldehyde” is likely a benzaldehyde derivative. Benzaldehyde derivatives are a class of organic compounds containing a formyl group (-CHO) attached to a benzene ring. The “benzyloxy” group suggests the presence of a benzyl ether functional group, which consists of a benzene ring attached to an oxygen atom.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, benzaldehyde derivatives are often synthesized through condensation reactions. For example, Schiff base ligands can be obtained from the condensation reaction of a compound like 4-(benzyloxy)-2-hydroxybenzaldehyde with various aminophenol derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be determined using spectroscopic techniques such as Fourier-transform infrared spectroscopy (FT-IR), ultraviolet-visible spectroscopy (UV-Vis), nuclear magnetic resonance (NMR), and electron spin resonance (ESR). These techniques can provide information about the functional groups present in the molecule and their arrangements.

Chemical Reactions Analysis

The chemical reactions involving “this compound” would likely depend on the reactivity of the functional groups present in the molecule. For instance, the aldehyde group (-CHO) is often involved in oxidation and reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would likely be determined using techniques such as thermal gravimetric analysis (TGA), X-ray diffraction (XRD), and molar conductance measurements. These techniques can provide information about the compound’s stability, crystal structure, and electrical conductivity.

Scientific Research Applications

1. Synthesis and Characterization

2-(Benzyloxy)-4-bromo-5-methylbenzaldehyde has been utilized in various synthesis processes. For example, it has been used in the unforeseen formation of 2-bromo-3-hydroxybenzaldehyde through the bromination of 3-hydroxybenzaldehyde, contributing to the development of novel compounds (Otterlo et al., 2004). Similarly, the synthesis of substituted 2-bromobenzaldehydes from benzaldehydes, involving a selective palladium-catalyzed ortho-bromination, highlights its role in the creation of new molecular structures (Dubost et al., 2011).

2. Catalytic Applications

The compound has been employed in catalytic processes, such as the copper-catalyzed oxidation of benzyl alcohols to aromatic aldehydes in water, demonstrating its utility in environmentally friendly and efficient chemical transformations (Wu et al., 2016).

3. Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been synthesized and characterized, contributing to the development of non-peptide small molecular antagonists, which have potential therapeutic applications (Bi, 2015).

4. Photochemical Studies

The compound has been involved in studies related to photochemistry, such as the investigation of substituent effects on the photochemistry of o-tolualdehydes. This research contributes to a deeper understanding of photochemical reactions in organic compounds (Charlton & Koh, 1988).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors .

Mode of Action

It’s worth noting that aldehydes can react with hydroxylamine to form oximes or hydrazine to form hydrazones . This reaction is essentially irreversible as the adduct dehydrates .

Biochemical Pathways

Similar compounds have been involved in various metabolic pathways, including those involving the conversion of organoboron compounds .

Pharmacokinetics

Similar compounds have been shown to undergo protodeboronation, a process that could influence their bioavailability .

Result of Action

Similar compounds have been shown to undergo reactions resulting in the formation of new compounds .

Action Environment

The action, efficacy, and stability of 2-(Benzyloxy)-4-bromo-5-methylbenzaldehyde can be influenced by various environmental factors. For instance, the Suzuki–Miyaura cross-coupling reaction, which is commonly used in the synthesis of similar compounds, is known to be influenced by reaction conditions .

Safety and Hazards

The safety and hazards associated with “2-(Benzyloxy)-4-bromo-5-methylbenzaldehyde” would likely be determined through safety data sheets (SDS) and laboratory testing. These resources provide information about the compound’s toxicity, potential health effects, and safe handling procedures.

Future Directions

The future directions for research on “2-(Benzyloxy)-4-bromo-5-methylbenzaldehyde” would likely depend on its potential applications. For instance, if it shows promise as a pharmaceutical agent, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety in preclinical and clinical trials.